Methyl 2-bromo-3-(3-cyanophenyl)-3-oxopropionate

• Molecular Formula: C11H8BrNO3
• Molecular Weight: 282.09 g/mol
• IUPAC Name: methyl 2-bromo-3-(3-cyanophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H8BrNO3/c1-16-11(15)9(12)10(14)8-4-2-3-7(5-8)6-13/h2-5,9H,1H3
• InChI Key: YSNOLGVYLDIALO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(=O)C1=CC=CC(=C1)C#N)Br

Description

Methyl 2-bromo-3-(3-cyanophenyl)-3-oxopropionate is a useful research compound. Its molecular formula is C11H8BrNO3 and its molecular weight is 282.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-(3-cyanophenyl)-3-oxopropionate (0.91 g, 4.48 mmol) in 20 mL of carbon tetrachloride at 0° C. was added N-bromosuccinimide (0.80 g, 4.48 mmol). The resulting solution was allowed warm to 25° C. and was stirred for 2 h. The insoluble succinimide was filtered off and the solution was concentrated in vacuo to afford an oil (1.2 g, 95%) which was sufficiently pure to be used without purification. MS(H2O GC-MS) 282/284 (M+H)+.